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Compound of Interest

Compound Name: 3,4-Diaminoanisole sulfate

Cat. No.: B15222849 Get Quote

This technical guide provides an in-depth overview of diaminoanisole compounds, with a

specific focus on the distinction between 3,4-diaminoanisole and the more extensively

documented 2,4-diaminoanisole and its sulfate salt. This document is intended for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Chemical Identification and Properties
There is often confusion between the isomers of diaminoanisole. The following tables

summarize the key identifiers and physical and chemical properties for 3,4-Diaminoanisole and

2,4-Diaminoanisole and its commonly referenced sulfate salt.

Table 1: Chemical Identifiers
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Identifier 3,4-Diaminoanisole 2,4-Diaminoanisole
2,4-Diaminoanisole
Sulfate

CAS Number 102-51-2 615-05-4[1] 39156-41-7[1][2]

Molecular Formula C7H10N2O[3] C7H10N2O[1] C7H12N2O5S[4][5]

Molecular Weight 138.17 g/mol [6] 138.17 g/mol [6] 236.25 g/mol [6][7]

Synonyms

4-Methoxy-o-

phenylenediamine,

3,4-Diaminoanisole

sulfate[3]

4-Methoxy-m-

phenylenediamine,

Pelagol L, Furro L[1]

C.I. 76051, Pelagol

Grey SLA, Durafur

Brown MN[2][6]

EC Number Not Available 210-406-1[1] 228-290-6[8]

RTECS Number ST2690000 BZ8580500[1] Not Available

Table 2: Physical and Chemical Properties

Property 3,4-Diaminoanisole 2,4-Diaminoanisole
2,4-Diaminoanisole
Sulfate

Appearance Not Available
Colorless needles[1]

[9]

Off-white to violet or

dark brown powder[2]

Melting Point Not Available 67.5 °C[6]
189-192 °C

(decomposes)[2]

Boiling Point Not Available Not Available Not Available

Solubility Not Available
Soluble in diethyl

ether[6]

Soluble in water and

ethanol[6]

Logical Relationship of Diaminoanisole Compounds
The following diagram illustrates the relationship between the different diaminoanisole

compounds and their respective identifiers.
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Logical Relationship of Diaminoanisole Compounds

3,4-Diaminoanisole 2,4-Diaminoanisole

3,4-Diaminoanisole
(4-Methoxy-o-phenylenediamine)

CAS: 102-51-2

2,4-Diaminoanisole
(4-Methoxy-m-phenylenediamine)

CAS: 615-05-4 2,4-Diaminoanisole Sulfate

forms salt

CAS: 39156-41-7
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Caption: Relationship between Diaminoanisole isomers and their salts.

Experimental Applications and Protocols
Historically, 2,4-Diaminoanisole and its sulfate salt were primarily used as components in

oxidative hair and fur dye formulations.[10] In these applications, it acts as a dye intermediate

that reacts to form stable color molecules within the hair shaft.[11]

Conceptual Workflow: Hair Dye Formulation
The following diagram outlines a simplified, conceptual workflow for the use of 2,4-

Diaminoanisole Sulfate in a hair dye formulation.
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Conceptual Workflow for Hair Dye Formulation
Start:

2,4-Diaminoanisole Sulfate
(Intermediate)

Mixing:
Combine with developer
(e.g., hydrogen peroxide)
and other dye precursors

Application:
Apply mixture to hair

Oxidation Reaction:
Dye intermediates oxidize

and couple to form
larger color molecules

Final Product:
Stable color

developed within
the hair shaft

Click to download full resolution via product page

Caption: Workflow for 2,4-Diaminoanisole Sulfate in hair dyes.

Toxicological and Safety Information
2,4-Diaminoanisole and its sulfate salt have been the subject of extensive toxicological studies.

It is classified as harmful if swallowed, in contact with skin, or if inhaled.[7][8] Furthermore, it is

suspected of causing genetic defects and may cause cancer.[7][8][12]

Table 3: Hazard Statements and Precautionary Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15222849?utm_src=pdf-body-img
https://www.cpachem.com/msds?num=SB35570&dnl=sd_-_2%2C4-Diaminoanisole_Sulfate_Hydrate_%5BCAS_6219-67-6%5D_%28SB35570%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1309_EU_6N.pdf
https://www.cpachem.com/msds?num=SB35570&dnl=sd_-_2%2C4-Diaminoanisole_Sulfate_Hydrate_%5BCAS_6219-67-6%5D_%28SB35570%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1309_EU_6N.pdf
https://bg.cpachem.com/msds?num=SB65295&dnl=sd_-_2_4_Diaminoanisole_sulphate_CAS_39156-41-7_EC_254-323-9_%28SB65295%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Code Reference

Harmful if swallowed H302 [7][8][12]

Harmful in contact with skin H312 [7][8]

Harmful if inhaled H332 [7][8]

Suspected of causing genetic

defects
H341 [12]

May cause cancer H350 [7][8][12]

Toxic to aquatic life with long

lasting effects
H411 [12]

Precautionary Statements:

P201: Obtain special instructions before use.[8]

P261: Avoid breathing dust.[7][8]

P273: Avoid release to the environment.[12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8][12]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[7][12]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/

doctor if you feel unwell.[8]

P405: Store locked up.[7][12]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[7][12]

Studies in experimental animals have shown that dietary administration of 2,4-diaminoanisole

sulfate caused thyroid-gland cancer in rats and mice.[10] As a result of these findings, its use in

hair dyes was voluntarily discontinued in the late 1970s and early 1980s.[10]
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Synthesis and Manufacturing
The synthesis of 2,4-Diaminoanisole was first reported in 1913, involving the reduction of 2,4-

dinitroanisole.[6] While detailed, proprietary manufacturing protocols are not publicly available,

the general synthetic route involves the reduction of a dinitro precursor. Similar reduction

processes are common in the synthesis of aromatic amines. For instance, the reduction of

dinitro compounds to diamino compounds is a key step in the production of various chemical

intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Diaminoanisole | C7H10N2O | CID 11976 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,4-DIAMINOANISOLE SULFATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. 3,4-Diaminoanisole (102-51-2) at Nordmann - nordmann.global [nordmann.global]

4. 3,4-Diaminoanisole Sulfate [chemicalbook.com]

5. 3,4-Diaminoanisole Sulfate CAS#: [amp.chemicalbook.com]

6. publications.iarc.who.int [publications.iarc.who.int]

7. cpachem.com [cpachem.com]

8. tcichemicals.com [tcichemicals.com]

9. CDC - NIOSH Pocket Guide to Chemical Hazards - 2,4-Diaminoanisole (and its salts)
[cdc.gov]

10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

11. nbinno.com [nbinno.com]

12. bg.cpachem.com [bg.cpachem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Diaminoanisole
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://publications.iarc.who.int/_publications/media/download/2583/54ddb23f75d6e31f8cbe2996624b03ad5708b90e.pdf
https://www.benchchem.com/product/b15222849?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diaminoanisole
https://cameochemicals.noaa.gov/chemical/16153
https://cameochemicals.noaa.gov/chemical/16153
https://www.nordmann.global/en/products/3-4-diaminoanisole
https://www.chemicalbook.com/ChemicalProductProperty_US_CB51096357.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB51096357_EN.htm
https://publications.iarc.who.int/_publications/media/download/2583/54ddb23f75d6e31f8cbe2996624b03ad5708b90e.pdf
https://www.cpachem.com/msds?num=SB35570&dnl=sd_-_2%2C4-Diaminoanisole_Sulfate_Hydrate_%5BCAS_6219-67-6%5D_%28SB35570%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1309_EU_6N.pdf
https://www.cdc.gov/niosh/npg/npgd0179.html
https://www.cdc.gov/niosh/npg/npgd0179.html
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/diaminoanisolesulfate.pdf
https://www.nbinno.com/article/surfactants/chemistry-of-color-exploring-properties-uses-24-diaminoanisole-sulfate-ho
https://bg.cpachem.com/msds?num=SB65295&dnl=sd_-_2_4_Diaminoanisole_sulphate_CAS_39156-41-7_EC_254-323-9_%28SB65295%29_%28EU%29.pdf
https://www.benchchem.com/product/b15222849#3-4-diaminoanisole-sulfate-cas-number-and-identifiers
https://www.benchchem.com/product/b15222849#3-4-diaminoanisole-sulfate-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15222849#3-4-diaminoanisole-sulfate-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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